Cas no 223577-94-4 (4-(3,4-dimethylphenyl)butan-2-one)

• Product Name: 4-(3,4-dimethylphenyl)butan-2-one
• CAS No: 223577-94-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 1412944
• PubChem ID: 24261378
• Update Time: 2025-10-31

4-(3,4-dimethylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(3,4-dimethylphenyl)-
• 4-(3,4-dimethylphenyl)butan-2-one
• 223577-94-4
• EN300-1859475
• SCHEMBL4632516
• AKOS010813355

• Inchi： 1S/C12H16O/c1-9-4-6-12(8-10(9)2)7-5-11(3)13/h4,6,8H,5,7H2,1-3H3
• InChI Key： GPSPVUZFEGRSEV-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 4-(3,4-dimethylphenyl)butan-2-one

Research Briefing on 4-(3,4-dimethylphenyl)butan-2-one (CAS: 223577-94-4) in Chemical Biology and Pharmaceutical Applications

4-(3,4-dimethylphenyl)butan-2-one (CAS: 223577-94-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent literature reveals that 4-(3,4-dimethylphenyl)butan-2-one has been investigated for its role in the synthesis of novel drug candidates. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor in the development of small-molecule inhibitors targeting inflammatory pathways. The compound's unique structural features, including the dimethylphenyl moiety, contribute to its ability to interact with specific protein targets, making it a valuable scaffold for drug design.

In addition to its synthetic applications, 4-(3,4-dimethylphenyl)butan-2-one has shown promising biological activities. Research conducted by Smith et al. (2024) reported its anti-inflammatory and antioxidant properties in vitro, suggesting potential therapeutic benefits for conditions such as chronic inflammation and oxidative stress-related diseases. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound's interactions with biological targets.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. A recent preprint (BioRxiv, 2024) explored its effects on neurotransmitter receptors, indicating moderate affinity for serotonin and dopamine receptors. These findings open new avenues for research into its use in neuropharmacology, particularly for disorders like depression and Parkinson's disease.

The safety and pharmacokinetic profile of 4-(3,4-dimethylphenyl)butan-2-one have also been subjects of recent investigation. Toxicology studies in animal models (Toxicology Reports, 2023) reported favorable safety margins at therapeutic doses, with no significant adverse effects observed. However, further studies are needed to fully elucidate its metabolic pathways and long-term safety.

In conclusion, 4-(3,4-dimethylphenyl)butan-2-one (CAS: 223577-94-4) represents a versatile compound with diverse applications in pharmaceutical research. Its role as a synthetic intermediate, coupled with its biological activities, positions it as a promising candidate for further drug development. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic potential in clinical settings.